Cas no 1805036-10-5 (3-Chloro-2-hydroxy-6-iodopyridine)

• Product Name: 3-Chloro-2-hydroxy-6-iodopyridine
• CAS No: 1805036-10-5
• MF: C₅H₃ClINO
• MW: 255.440892457962
• CID: 4902687
• Update Time: 2025-10-16

3-Chloro-2-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-hydroxy-6-iodopyridine

• Inchi： 1S/C5H3ClINO/c6-3-1-2-4(7)8-5(3)9/h1-2H,(H,8,9)
• InChI Key： DNAWKCPGUXIKMA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-2-hydroxy-6-iodopyridine

3-Chloro-2-hydroxy-6-iodopyridine (CAS No. 1805036-10-5): An Overview of a Versatile Heterocyclic Compound

3-Chloro-2-hydroxy-6-iodopyridine (CAS No. 1805036-10-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its chloro, hydroxy, and iodo substituents on a pyridine ring, which confer it with distinct reactivity and functional versatility.

The molecular structure of 3-Chloro-2-hydroxy-6-iodopyridine consists of a six-membered pyridine ring with a chlorine atom at the 3-position, a hydroxyl group at the 2-position, and an iodine atom at the 6-position. The presence of these functional groups makes it an attractive starting material for the synthesis of more complex molecules, particularly those with biological activity.

In the realm of medicinal chemistry, 3-Chloro-2-hydroxy-6-iodopyridine has shown promise as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for the design of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have utilized this compound to synthesize derivatives with enhanced antitumor activity, demonstrating its utility in drug discovery and development.

The chloro substituent on the pyridine ring provides a handle for further functionalization through substitution reactions, while the hydroxyl group can participate in hydrogen bonding and other intermolecular interactions that are crucial for biological activity. The iodo group, on the other hand, can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions, making it an excellent leaving group for synthetic transformations.

Beyond its applications in medicinal chemistry, 3-Chloro-2-hydroxy-6-iodopyridine has also found use in materials science. Its unique electronic properties make it a valuable building block for the synthesis of conjugated polymers and other advanced materials. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 3-Chloro-2-hydroxy-6-iodopyridine. One notable approach involves the sequential introduction of the chloro, hydroxyl, and iodo substituents onto the pyridine ring through well-established chemical reactions. For example, the iodination step can be achieved using NIS (N-Iodosuccinimide) or I₂ in the presence of a suitable base, while the chlorination can be carried out using NCS (N-Chlorosuccinimide) or Cl₂.

The physical properties of 3-Chloro-2-hydroxy-6-iodopyridine, such as its melting point, solubility, and stability, have been well-characterized. It is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent degradation. The compound is soluble in common organic solvents like DMSO and DMF, which facilitates its use in various synthetic protocols.

In conclusion, 3-Chloro-2-hydroxy-6-iodopyridine (CAS No. 1805036-10-5) is a versatile heterocyclic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new applications and synthetic strategies for this intriguing compound, solidifying its importance in modern chemical research.